Cas no 1797709-01-3 (N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide)
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-(2-Thiazolyl)-3-pyrrolidinyl]-2-benzofurancarboxamide
- N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide
-
- Inchi: 1S/C16H15N3O2S/c20-15(14-9-11-3-1-2-4-13(11)21-14)18-12-5-7-19(10-12)16-17-6-8-22-16/h1-4,6,8-9,12H,5,7,10H2,(H,18,20)
- InChI Key: ABOSWQQDHYPTDR-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2C=C1C(NC1CCN(C2=NC=CS2)C1)=O
Experimental Properties
- Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 13.40±0.20(Predicted)
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6445-1327-2μmol |
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide |
1797709-01-3 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6445-1327-5μmol |
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide |
1797709-01-3 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6445-1327-10μmol |
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide |
1797709-01-3 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6445-1327-20μmol |
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide |
1797709-01-3 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6445-1327-1mg |
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide |
1797709-01-3 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6445-1327-2mg |
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide |
1797709-01-3 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6445-1327-3mg |
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide |
1797709-01-3 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6445-1327-4mg |
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide |
1797709-01-3 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6445-1327-5mg |
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide |
1797709-01-3 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6445-1327-10mg |
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide |
1797709-01-3 | 10mg |
$79.0 | 2023-09-08 |
N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide
Comprehensive Overview of N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide (CAS No. 1797709-01-3)
The compound N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide, identified by its CAS No. 1797709-01-3, represents a significant area of interest in modern pharmaceutical and chemical research. This molecule combines a benzofuran core with a thiazole-containing pyrrolidine moiety, making it a versatile candidate for drug discovery and material science applications. Its unique structural features have garnered attention for potential therapeutic uses, particularly in targeting enzyme inhibition and receptor modulation.
Recent trends in scientific literature highlight the growing demand for heterocyclic compounds like N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide. Researchers are increasingly exploring its role in addressing challenges such as antimicrobial resistance and neurodegenerative diseases. The benzofuran scaffold, known for its bioactivity, coupled with the thiazole ring's electron-rich properties, enhances the compound's potential in designing novel bioactive agents. This aligns with current searches for "innovative small molecules for drug development" and "heterocyclic compounds with therapeutic potential."
From a synthetic chemistry perspective, the preparation of CAS No. 1797709-01-3 involves multi-step organic reactions, including amide bond formation and heterocyclic ring construction. The compound's purity and stability are critical for reproducibility in research, a topic frequently queried in academic forums. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this molecule, ensuring compliance with industry standards. Keywords like "synthesis of benzofuran derivatives" and "analytical validation of thiazole compounds" reflect user interest in these methodologies.
In the context of drug discovery, N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide has shown promise in preliminary studies for its binding affinity to specific protein targets. Computational modeling and in vitro assays suggest interactions with kinases and GPCRs, making it a subject of queries like "small molecule kinase inhibitors" and "GPCR modulators with benzofuran cores." Its physicochemical properties, including logP and solubility, are also frequently discussed in pharmacokinetics research.
Beyond pharmaceuticals, this compound's thiazole and benzofuran motifs are relevant in materials science, particularly in organic electronics and photoluminescent materials. Searches for "thiazole-based organic semiconductors" and "benzofuran applications in optoelectronics" underscore its interdisciplinary appeal. The compound's stability under varying conditions is another area of investigation, addressing questions about "thermal degradation of heterocyclic amides."
Regulatory and safety profiles of CAS No. 1797709-01-3 are often queried by industrial researchers. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS). Environmental impact assessments, including biodegradability and ecotoxicity, align with the growing focus on sustainable chemistry. Terms like "green synthesis of thiazole derivatives" and "eco-friendly benzofuran compounds" resonate with these concerns.
In summary, N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide exemplifies the convergence of medicinal chemistry and materials science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, addressing both therapeutic needs and technological advancements. As interest in heterocyclic frameworks grows, this compound will likely remain at the forefront of innovative scientific inquiries.
1797709-01-3 (N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)